Cas no 94108-77-7 (Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate)

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate structure

94108-77-7 structure

Product Name:Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate

CAS No:94108-77-7

MF:C₁₀H₁₁ClO₄

MW:230.644942522049

MDL:MFCD00127724

CID:1000637

PubChem ID:3023579

Update Time:2025-04-20

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
- A859574
- AKOS022173558
- ethyl 3-chloro-4-hydroxy-5-methoxy-benzoate
- NS00040057
- 94108-77-7
- EINECS 302-415-5
- ethyl3-chloro-4-hydroxy-5-methoxybenzoate
- DTXSID40240589
- JSMDCMPQIMLIOO-UHFFFAOYSA-N
- DB-334150
- MDL： MFCD00127724
- Inchi： 1S/C10H11ClO4/c1-3-15-10(13)6-4-7(11)9(12)8(5-6)14-2/h4-5,12H,3H2,1-2H3
- InChI Key： JSMDCMPQIMLIOO-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C(=O)OCC)C=1)OC)O

Computed Properties

Exact Mass: 230.0345865g/mol
Monoisotopic Mass: 230.0345865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.8Å²

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097777-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	95%	1g	$400.00	2023-08-31
eNovation Chemicals LLC	K12824-1g	ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	>95%	1g	$295	2023-09-04
eNovation Chemicals LLC	K12824-5g	ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	>95%	5g	$895	2023-09-04
Ambeed	A768067-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	95+%	1g	$206.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1658127-1g	Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate	94108-77-7	98%	1g	￥1696.00	2024-04-24

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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